Cas no 18545-07-8 (8-Dodecynoic acid)

8-Dodecynoic acid structure
8-Dodecynoic acid structure
Product name:8-Dodecynoic acid
CAS No:18545-07-8
MF:C12H20O2
MW:196.286
CID:2678673
PubChem ID:5312611

8-Dodecynoic acid Chemical and Physical Properties

Names and Identifiers

    • dodec-8-ynoic acid
    • DTXCID20366418
    • DTXSID50415569
    • CHEBI:195917
    • 18545-07-8
    • 8-Dodecynoic acid
    • LMFA01030471
    • SCHEMBL5378690
    • Inchi: InChI=1S/C12H20O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-3,6-11H2,1H3,(H,13,14)
    • InChI Key: SGUNFKQJWPYUMV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 196.146329876g/mol
  • Monoisotopic Mass: 196.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3Ų

8-Dodecynoic acid Related Literature

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